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Compound of Interest

Compound Name: Fluoroacetonitrile

Cat. No.: B113751

Fluoroacetonitrile is a highly flammable and toxic chemical that necessitates stringent safety
protocols for its handling and disposal. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the well-being of
laboratory personnel and to maintain a safe research environment. Adherence to these
procedures is critical for researchers, scientists, and drug development professionals working
with this hazardous substance.

Physicochemical and Hazard Data

A summary of key quantitative data for Fluoroacetonitrile is presented below for easy

reference. This information is crucial for understanding its physical properties and inherent
hazards.
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Property Value Citations
Molecular Formula FCH2CN [1]
Molecular Weight 59.04 g/mol [1]
Appearance CoIorIfess. to almost colorless 2]
clear liquid

Boiling Point 79-80 °C [1]
Density 1.061 g/mL at 25 °C [1]

Flash Point -14 °C (6.8 °F) - closed cup [1112]
Signal Word Danger [1][2]

Flammable Liquid 2, Acute
o Toxicity 3 (Oral, Dermal,
Hazard Classifications i o [1]
Inhalation), Skin Irritant 2, Eye

Irritant 2, STOT SE 3

UN Number 3273 [3]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Fluoroacetonitrile is paramount to minimizing risk. The
following step-by-step protocol outlines the necessary precautions from preparation to post-
handling procedures.

Pre-Handling Preparations

» Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: All work with Fluoroacetonitrile must be performed in a properly functioning
chemical fume hood.[3]
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» Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher
(dry sand, dry chemical, or alcohol-resistant foam) are readily accessible.[2][3]

o Spill Kit: Have a spill kit containing absorbent materials like vermiculite, sand, or earth readily
available.[4][5]

» Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the following
section.

Required Personal Protective Equipment (PPE)

The correct selection and use of PPE is the most critical barrier to exposure.

e Eye and Face Protection: Wear chemical safety goggles that meet the ANSI Z.87.1 1989
standard.[5][6] A face shield should be worn over safety glasses when there is a risk of
splashing or explosion.[6]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves.[3][5] While specific breakthrough times for
Fluoroacetonitrile are not readily available, it is advisable to consult the glove
manufacturer's chemical resistance guide.[6] Disposable nitrile gloves can offer short-term
protection but should be changed immediately upon contact.[6]

o Protective Clothing: A flame-retardant and antistatic lab coat should be worn and kept
buttoned.[3][6] Ensure that long pants and closed-toe, closed-heel shoes are worn to
cover all skin.[6]

» Respiratory Protection:

o Work must be conducted in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of vapors.[3][4][5]

o If engineering controls are not sufficient, a respirator is required.[6] A recommended filter
type is ABEK.[3] In case of emergencies or high concentrations of vapor, a self-contained
breathing apparatus (SCBA) should be used.[3][7][8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.tcichemicals.com/US/en/p/F0665
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://www.benchchem.com/product/b113751?utm_src=pdf-body
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://datasheets.scbt.com/sc-250003.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1550_msds.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/257443
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Handling Practices

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[2][3][5]

e Tools: Use only non-sparking tools.[2][3][4][5]

« Ignition Sources: Keep Fluoroacetonitrile away from heat, sparks, open flames, and other
ignition sources.[2][3][5] Smoking, eating, and drinking are strictly prohibited in the handling
area.[2][3][4][5]

o Personal Contact: Avoid all personal contact, including inhalation of vapors.[4][5]

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[2]
[3][4][5] The container should be kept tightly sealed and stored in a locked-up area
accessible only to authorized personnel.[2][3]

Post-Handling Procedures

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[3][4][5]

o Clothing: Contaminated work clothes should be removed immediately and laundered
separately before reuse.[3][4][5]

o Waste Disposal: Dispose of all waste, including empty containers and contaminated
materials, according to the disposal plan outlined below.

Emergency and Disposal Plan

Immediate and appropriate action during an emergency is crucial. The following plans for spills,
exposure, and disposal must be understood by all personnel working with Fluoroacetonitrile.

Emergency Procedures Workflow
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Caption: Workflow for handling Fluoroacetonitrile and responding to emergencies.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial
respiration. Immediately call a physician or poison control center.[2][3]
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» Skin Contact: Immediately remove all contaminated clothing.[2][3] Rinse the affected skin
area with plenty of water and shower.[2][3] Seek immediate medical attention.[3]

o Eye Contact: Rinse cautiously with water for several minutes.[2][3] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[2][3] Call an
ophthalmologist.[3]

 Ingestion: Immediately call a poison control center or doctor.[2][3] Rinse the mouth with
water.[2][3]

Spill Response

o Immediate Actions: Evacuate the area and eliminate all ignition sources.[3][4][5]

o Containment: Wear full protective clothing and a self-contained breathing apparatus.[4]
Contain the spill using non-combustible absorbent materials like sand, earth, or vermiculite.

[4][5]

o Cleanup: Use spark-free tools to collect the absorbed material and any recoverable product
into labeled, sealed containers for disposal.[4][5]

o Decontamination: Wash the spill area and prevent runoff from entering drains.[4][5]
Decontaminate all protective clothing and equipment before storage and reuse.[4][5]

Disposal Plan

* Regulatory Compliance: All waste, including Fluoroacetonitrile and contaminated materials,
must be disposed of in accordance with local, state, and federal regulations.[4] It may be
classified as a hazardous waste under EPA regulations with waste numbers D001 for
ignitability and D003 for reactivity.[4]

o Waste Collection: Dispose of contents and containers at an approved waste disposal facility.
[2][3] Do not mix with other waste.[3]

» Empty Containers: Empty containers may still contain explosive vapors and should be
handled as if they were full.[4][5] They must be triple-rinsed with a suitable solvent before
disposal.[9] The rinsate should be collected and disposed of as hazardous waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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